N-{[(4-ethylphenyl)amino]carbonothioyl}-1-naphthamide

• IUPAC Name: N-[(4-ethylphenyl)carbamothioyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C20H18N2OS/c1-2-14-10-12-16(13-11-14)21-20(24)22-19(23)18-9-5-7-15-6-3-4-8-17(15)18/h3-13H,2H2,1H3,(H2,21,22,23,24)
• InChI Key: XZOFTWNPXZPKFQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H18N2OS
• Molecular Weight: 334.4 g/mol

Description

N-{[(4-ethylphenyl)amino]carbonothioyl}-1-naphthamide, also known as NEC-1, is a small molecule inhibitor that has been widely used in scientific research to study the role of necroptosis in various diseases. Necroptosis is a type of programmed cell death that is distinct from apoptosis and has been implicated in various pathological conditions, including inflammation, ischemia-reperfusion injury, and neurodegenerative diseases. The discovery of NEC-1 has provided a valuable tool for researchers to study necroptosis and its role in disease pathogenesis.

Mechanism of Action

N-{[(4-ethylphenyl)amino]carbonothioyl}-1-naphthamide is a small molecule inhibitor that targets the receptor-interacting protein kinase 1 (RIPK1), a key mediator of necroptosis. By inhibiting RIPK1, N-{[(4-ethylphenyl)amino]carbonothioyl}-1-naphthamide prevents the activation of downstream signaling pathways that lead to necroptosis. This mechanism of action has been validated in numerous studies and has provided valuable insights into the role of necroptosis in disease pathogenesis.
Biochemical and Physiological Effects
N-{[(4-ethylphenyl)amino]carbonothioyl}-1-naphthamide has been shown to inhibit necroptosis in various cell types, including neurons, astrocytes, and microglia. In addition, N-{[(4-ethylphenyl)amino]carbonothioyl}-1-naphthamide has been shown to reduce inflammation and improve outcomes in animal models of ischemia-reperfusion injury and neurodegenerative diseases. These findings suggest that N-{[(4-ethylphenyl)amino]carbonothioyl}-1-naphthamide may have therapeutic potential in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-{[(4-ethylphenyl)amino]carbonothioyl}-1-naphthamide in lab experiments is its specificity for RIPK1, which allows researchers to selectively inhibit necroptosis without affecting other cell death pathways. In addition, N-{[(4-ethylphenyl)amino]carbonothioyl}-1-naphthamide is relatively easy to synthesize and has good stability, making it a convenient tool for studying necroptosis in a laboratory setting. However, one limitation of using N-{[(4-ethylphenyl)amino]carbonothioyl}-1-naphthamide is that it may have off-target effects that could complicate data interpretation. Therefore, it is important for researchers to use appropriate controls and validate their findings using multiple approaches.

Future Directions

There are several future directions for research on N-{[(4-ethylphenyl)amino]carbonothioyl}-1-naphthamide and necroptosis. One area of interest is the development of more potent and selective RIPK1 inhibitors that could be used as therapeutics for various diseases. In addition, researchers are exploring the role of necroptosis in various disease states, including cancer, viral infections, and autoimmune diseases. Finally, there is interest in developing biomarkers to identify patients who may benefit from necroptosis-targeted therapies. Overall, N-{[(4-ethylphenyl)amino]carbonothioyl}-1-naphthamide has provided a valuable tool for studying necroptosis and has opened up new avenues for research into the role of necroptosis in disease pathogenesis.

Synthesis Methods

The synthesis of N-{[(4-ethylphenyl)amino]carbonothioyl}-1-naphthamide involves the reaction of 4-ethylphenylamine with carbon disulfide to form the corresponding dithiocarbamate, which is then reacted with 1-naphthylamine to form N-{[(4-ethylphenyl)amino]carbonothioyl}-1-naphthamide. The synthesis of N-{[(4-ethylphenyl)amino]carbonothioyl}-1-naphthamide is relatively straightforward and can be performed in a laboratory setting using standard organic chemistry techniques.

Scientific Research Applications

N-{[(4-ethylphenyl)amino]carbonothioyl}-1-naphthamide has been widely used in scientific research to study the role of necroptosis in various diseases. Necroptosis has been implicated in various pathological conditions, including inflammation, ischemia-reperfusion injury, and neurodegenerative diseases. By inhibiting necroptosis with N-{[(4-ethylphenyl)amino]carbonothioyl}-1-naphthamide, researchers have been able to study the role of necroptosis in disease pathogenesis and identify potential therapeutic targets.